Dicyclohexyl phthalate-3,4,5,6-d4
Dicyclohexyl phthalate-3,4,5,6-d4
Dicyclohexyl phthalate-3,4,5,6-d4 is a deuterated phthalate ester analog, wherein 3, 4, 5, and 6 protons of the aryl ring are replaced by deuterium.
Brand Name:
Vulcanchem
CAS No.:
358731-25-6
VCID:
VC21099069
InChI:
InChI=1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2/i7D,8D,13D,14D
SMILES:
C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3
Molecular Formula:
C20H26O4
Molecular Weight:
334.4 g/mol
Dicyclohexyl phthalate-3,4,5,6-d4
CAS No.: 358731-25-6
Cat. No.: VC21099069
Molecular Formula: C20H26O4
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dicyclohexyl phthalate-3,4,5,6-d4 is a deuterated phthalate ester analog, wherein 3, 4, 5, and 6 protons of the aryl ring are replaced by deuterium. |
|---|---|
| CAS No. | 358731-25-6 |
| Molecular Formula | C20H26O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | dicyclohexyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2/i7D,8D,13D,14D |
| Standard InChI Key | VOWAEIGWURALJQ-ZZRPVTOQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OC2CCCCC2)C(=O)OC3CCCCC3)[2H])[2H] |
| SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3 |
| Canonical SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3 |
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